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diethylacetamide

Cat. No.: B15092442

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Gap-134, also known as Danegaptide or ZP1609, is a synthetic dipeptide analogue that has

garnered significant interest in the scientific community for its role as a potent and selective

modulator of gap junction proteins, particularly Connexin 43 (Cx43).[1] This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, mechanism of

action, and pharmacological effects of Gap-134. It further details established in vitro and in vivo

experimental protocols for its study, summarizes available quantitative data, and explores its

therapeutic potential in a range of diseases, with a primary focus on cardiovascular and

neurological disorders.

Introduction
Intercellular communication is fundamental to the coordinated function of tissues and organs.

Gap junctions, specialized intercellular channels, play a crucial role in this process by allowing

the direct passage of ions, second messengers, and small metabolites between adjacent cells.

These channels are formed by a family of proteins called connexins. Dysregulation of gap
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junctional intercellular communication (GJIC) has been implicated in the pathophysiology of

numerous diseases, including cardiac arrhythmias, neuroinflammatory conditions, and cancer.

Gap-134 has emerged as a key pharmacological tool and potential therapeutic agent for its

ability to modulate the function of Connexin 43 (Cx43), the most widely expressed connexin in

the cardiovascular system and a key component of gap junctions in astrocytes within the

central nervous system.[1] Initially developed for its anti-arrhythmic properties, the therapeutic

landscape of Gap-134 has expanded to include neuroprotection, anti-fibrotic effects, and

potential applications in diabetic complications. This guide aims to provide a detailed technical

resource for researchers and drug development professionals working with or interested in the

multifaceted biology of Gap-134.

Chemical and Physicochemical Properties
A thorough understanding of the chemical and physical characteristics of a compound is

paramount for its application in research and development.

Chemical Structure and Identity
IUPAC Name: (2S,4R)-1-(2-aminoacetyl)-4-(benzoylamino)pyrrolidine-2-carboxylic acid

Synonyms: Danegaptide, ZP1609, GAP-134

CAS Number: 943134-39-2 (free base)

Molecular Formula: C₁₄H₁₇N₃O₄

Molecular Weight: 291.31 g/mol

Physicochemical Data
The following table summarizes the key physicochemical properties of Gap-134.
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Property Value Source

Appearance White to off-white solid

Solubility

DMSO: ≥ 55 mg/mL (167.81

mM) H₂O: ≥ 50 mg/mL (152.55

mM)

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Note: Detailed information on properties such as pKa, logP, and melting point is not readily

available in the public domain.

Mechanism of Action
Gap-134 exerts its biological effects primarily by modulating the function of Connexin 43

(Cx43), a key protein in the formation of gap junctions and hemichannels.

Modulation of Connexin 43
Gap-134 is characterized as a gap junction "modifier" rather than a simple blocker or opener.

Its mechanism is multifaceted and involves:

Enhanced Cx43 Expression and Localization: Studies have shown that chronic

administration of Gap-134 can increase the expression of Cx43 and prevent its

delocalization from the cell membrane, particularly under pathological conditions.[1]

Increased Cx43 Phosphorylation: Gap-134 promotes the phosphorylation of Cx43 on serine

368.[1] The phosphorylation status of connexins is a critical regulator of their trafficking,

assembly, and gating.

Improved Gap Junctional Intercellular Communication (GJIC): By influencing Cx43

expression and phosphorylation, Gap-134 enhances the electrical and metabolic coupling

between cells. This is particularly relevant in the heart, where it can improve conduction

velocity and prevent the development of re-entrant arrhythmias.[2]
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Signaling Pathways
The precise signaling pathways through which Gap-134 modulates Cx43 are still under

investigation. However, its effects on Cx43 phosphorylation suggest an interaction with

intracellular kinases and phosphatases. The diagram below illustrates the proposed

mechanism of action of Gap-134 in a cardiac context.

Gap-134 (Danegaptide) Protein KinasesActivates

Cell Membrane

Connexin 43 (Cx43) Phosphorylation (Ser368)Phosphorylates Improved Gap Junctional
Intercellular Communication

Leads to Enhanced Cardiac Conduction Anti-Arrhythmic Effect

Click to download full resolution via product page

Caption: Proposed mechanism of Gap-134's anti-arrhythmic effect.

Pharmacological Effects and Applications
The ability of Gap-134 to modulate Cx43 function translates into a range of pharmacological

effects with potential therapeutic applications.

Cardiovascular Effects
Anti-Arrhythmic Properties: Gap-134 has been shown to improve cardiac conduction and

reduce the incidence and duration of atrial and ventricular arrhythmias in various preclinical

models.[2]

Cardioprotection: In models of myocardial ischemia/reperfusion injury, Gap-134 has

demonstrated a significant reduction in infarct size.

Neurological Effects
Neuroprotection: In models of ischemic stroke, Gap-134 has been shown to reduce brain

injury.
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Synaptic Plasticity: Gap-134 may enhance neural recovery after ischemic injury by

promoting synaptic plasticity.

Other Potential Applications
Anti-Fibrotic Effects: By preventing the age-dependent decrease in Cx43 expression, Gap-

134 has shown potential as an anti-fibrotic agent in the context of progressive cardiac

conduction disease.[1]

Diabetic Complications: Research suggests that Gap-134 may have therapeutic potential in

treating diabetic retinopathy and nephropathy by modulating Cx43-mediated cellular

communication.

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

activity of Gap-134.

In Vitro Assessment of Gap Junctional Intercellular
Communication (GJIC) by Scrape-Loading Dye Transfer
This assay is a robust method to qualitatively and semi-quantitatively assess GJIC.

Principle: A fluorescent dye, such as Lucifer Yellow, which is membrane-impermeable but can

pass through gap junctions, is introduced into a small population of cells in a confluent

monolayer by mechanical scraping. The extent of dye transfer to neighboring, non-scraped

cells is then visualized and quantified as a measure of GJIC.

Step-by-Step Protocol:

Cell Culture: Plate cells of interest (e.g., astrocytes, cardiomyocytes) on glass coverslips and

grow to a confluent monolayer.

Preparation of Dye Solution: Prepare a 0.1% (w/v) solution of Lucifer Yellow CH in a calcium-

free phosphate-buffered saline (PBS).
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Washing: Gently wash the cell monolayer twice with calcium-free PBS to remove serum and

other factors that may interfere with the assay.

Scraping and Loading: Add the Lucifer Yellow solution to the cells. Using a sterile scalpel

blade or a 26-gauge needle, make several parallel scrapes across the cell monolayer.

Incubation: Incubate the cells with the dye solution for 5 minutes at room temperature to

allow for dye loading into the scraped cells and subsequent transfer to adjacent cells.

Washing: Wash the cells three times with PBS containing calcium and magnesium to remove

extracellular dye.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room

temperature.

Mounting and Imaging: Mount the coverslips onto glass slides using an appropriate mounting

medium. Visualize and capture images using a fluorescence microscope equipped with a

filter set for Lucifer Yellow (excitation ~428 nm, emission ~536 nm).

Quantification: The extent of dye transfer can be quantified by measuring the distance of dye

spread from the scrape line or by counting the number of fluorescent cells perpendicular to

the scrape line.
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Caption: Workflow for the scrape-loading dye transfer assay.
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Electrophysiological Measurement of Gap Junctional
Conductance using Dual Whole-Cell Patch-Clamp
This technique provides a direct and quantitative measure of the electrical coupling between

two adjacent cells.

Principle: Two closely apposed cells are simultaneously patch-clamped in the whole-cell

configuration. A voltage step is applied to one cell (the "driver" cell), and the resulting current is

measured in the second cell (the "recipient" cell). The junctional conductance (Gj) is calculated

from the transjunctional current and voltage.

Step-by-Step Methodology:

Cell Preparation: Isolate and plate cells to obtain pairs of adjacent, coupled cells.

Electrode Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance

of 3-5 MΩ when filled with intracellular solution.

Intracellular and Extracellular Solutions: Prepare appropriate intracellular and extracellular

solutions. The intracellular solution should contain a potassium-based salt (e.g., K-gluconate)

and ATP to maintain cell viability and gap junction function.

Establishing Dual Whole-Cell Configuration:

Using two micromanipulators, approach a cell pair with two patch pipettes.

Establish a giga-ohm seal on each cell.

Rupture the cell membrane to achieve the whole-cell configuration in both cells.

Voltage-Clamp Protocol:

Clamp both cells at the same holding potential (e.g., -40 mV).

Apply a series of voltage steps (e.g., from -80 mV to +80 mV in 20 mV increments) to the

driver cell.
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Record the current response in both the driver cell (Im1) and the recipient cell (Im2). The

current in the recipient cell is the junctional current (Ij).

Data Analysis:

Calculate the transjunctional voltage (Vj) as the difference in the command potentials of

the two cells (Vj = V1 - V2).

The junctional conductance (Gj) is calculated as Gj = Ij / Vj.

The effect of Gap-134 can be assessed by perfusing the compound onto the cell pair and

measuring the change in Gj over time.

Quantitative Data Summary
While Gap-134 is widely reported as a selective Cx43 modulator, comprehensive quantitative

data on its selectivity profile and preclinical pharmacokinetics are not readily available in the

peer-reviewed literature. The following tables summarize the currently available information.

Connexin Selectivity
There is a notable lack of publicly available IC50 or EC50 values for Gap-134 across a panel of

different connexin subtypes. The existing literature predominantly focuses on its effects on

Cx43-mediated functions. Researchers should be aware of this data gap when designing

experiments and interpreting results.

Connexin Subtype Activity Reported Effect Source

Cx43 Modifier/Enhancer

Increases expression,

phosphorylation, and

GJIC.

[1]

Other Connexins
Not extensively

reported
- -

Preclinical Pharmacokinetics
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Gap-134 is reported to be orally bioavailable.[2] However, detailed pharmacokinetic parameters

from preclinical studies in common species like rats and dogs are not consistently published.

The table below presents available data, which is currently limited.

Species

Route
of
Adminis
tration

Dose Cmax Tmax
Half-life
(t½)

Oral
Bioavail
ability
(F)

Source

Dog Infusion -

250 nM

(average

plasma

concentr

ation)

- - - [2]

Rat - - - - - - -

Note: The lack of comprehensive public data on preclinical pharmacokinetics is a significant

consideration for drug development professionals.

Conclusion and Future Directions
Gap-134 (Danegaptide) is a valuable research tool and a promising therapeutic candidate for a

variety of diseases characterized by dysfunctional Cx43-mediated intercellular communication.

Its ability to enhance cardiac conduction, protect against ischemic injury, and potentially

mitigate fibrosis underscores its therapeutic potential.

Future research should focus on several key areas:

Elucidation of the complete signaling pathway: A deeper understanding of the molecular

targets and signaling cascades activated by Gap-134 is needed.

Comprehensive selectivity profiling: Quantitative assessment of Gap-134's activity on a wider

range of connexin and pannexin channels is crucial to fully understand its pharmacological

profile.
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Clinical translation: Further clinical trials are necessary to establish the safety and efficacy of

Gap-134 in human diseases.

The continued investigation of Gap-134 and other gap junction modulators holds the promise of

novel therapeutic strategies for a host of challenging medical conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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